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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for

evaluating the efficacy of CTIM-76, a Claudin 6 (CLDN6) x CD3 bispecific antibody, in three-

dimensional (3D) tumor spheroid models. These models offer a more physiologically relevant

system for assessing therapeutic efficacy compared to traditional 2D cell cultures by mimicking

the complex tumor microenvironment.[1][2][3][4][5]

Introduction to CTIM-76
CTIM-76 is a T-cell engaging bispecific antibody that targets the tight junction protein Claudin 6

(CLDN6), a validated therapeutic target in several solid tumors, including ovarian, endometrial,

testicular, and gastric cancers.[6][7][8] CLDN6 is highly expressed on cancer cells with limited

to no expression in healthy adult tissues, making it an attractive target for cancer therapy.[6][7]

[8][9] CTIM-76 is engineered to selectively bind to CLDN6 on tumor cells and CD3 on T-cells,

redirecting the patient's immune system to recognize and eliminate cancer cells.[6][7][9][10]

Preclinical studies have demonstrated CTIM-76's potency and selectivity in lysing CLDN6-

positive cancer cells.[6][7][11] A Phase 1 clinical trial for CTIM-76 is currently underway for

patients with advanced CLDN6-positive cancers.[9][10][12][13][14][15]
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3D Tumor Spheroid Models for CTIM-76 Evaluation
3D tumor spheroids recapitulate key features of solid tumors, such as cell-cell interactions,

nutrient and oxygen gradients, and spatial heterogeneity, providing a more stringent and

predictive model for preclinical drug assessment.[2][3][16] For a T-cell engaging bispecific

antibody like CTIM-76, 3D co-culture spheroid models, which incorporate both tumor cells and

immune cells (like T-cells), are essential to evaluate its mechanism of action.

Experimental Protocols
Protocol 1: Generation of CLDN6-Positive Tumor
Spheroids
This protocol describes the formation of tumor spheroids from CLDN6-expressing cancer cell

lines.

Materials:

CLDN6-positive cancer cell line (e.g., OVCAR-3, PA-1)

Complete cell culture medium (e.g., RPMI-1640 with 10% FBS, 1% Penicillin-Streptomycin)

Phosphate-Buffered Saline (PBS)

Trypsin-EDTA

Ultra-low attachment (ULA) round-bottom 96-well or 384-well plates[2][16]

Sterile centrifuge tubes

Hemocytometer or automated cell counter

Procedure:

Culture CLDN6-positive cancer cells in T75 flasks to ~80-90% confluency.

Wash the cells with PBS and detach them using Trypsin-EDTA.
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Neutralize trypsin with complete culture medium and transfer the cell suspension to a

centrifuge tube.

Centrifuge the cells, discard the supernatant, and resuspend the cell pellet in fresh complete

medium.

Count the cells and determine their viability.

Dilute the cell suspension to the desired seeding density (e.g., 1,000-5,000 cells/well).

Seed the cells into ULA round-bottom plates.

Centrifuge the plates briefly at a low speed (e.g., 300 x g for 5 minutes) to facilitate cell

aggregation at the bottom of the wells.

Incubate the plates at 37°C in a humidified incubator with 5% CO2. Spheroids will typically

form within 2-4 days.[16]

Monitor spheroid formation and growth using a microscope.

Protocol 2: Co-culture of Tumor Spheroids with Immune
Cells and CTIM-76 Treatment
This protocol details the addition of immune cells and subsequent treatment with CTIM-76.

Materials:

Pre-formed CLDN6-positive tumor spheroids (from Protocol 1)

Human Peripheral Blood Mononuclear Cells (PBMCs) or isolated T-cells

CTIM-76 antibody

Appropriate control antibodies (e.g., isotype control)

Complete culture medium

Procedure:
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Isolate PBMCs or T-cells from healthy donor blood.

Once tumor spheroids have formed and reached a desired size (e.g., 300-500 µm in

diameter), add the immune cells to each well at a specified Effector-to-Target (E:T) ratio

(e.g., 1:1, 5:1, 10:1).

Prepare serial dilutions of CTIM-76 and control antibodies in complete culture medium.

Add the diluted CTIM-76 or control antibodies to the co-culture wells. Include a vehicle

control (medium only).

Incubate the plates for the desired duration of the experiment (e.g., 48, 72, 96 hours).

Data Presentation: Quantitative Analysis of CTIM-76
Efficacy
The following tables summarize the expected quantitative data from key assays to evaluate the

efficacy of CTIM-76 in 3D tumor spheroid models.

Table 1: Spheroid Growth Inhibition

Treatment Group Concentration (nM)
Spheroid Volume
(µm³) at 96h (Mean
± SD)

% Growth
Inhibition

Vehicle Control -
1.5 x 10^7 ± 0.2 x
10^7

0%

Isotype Control 10
1.4 x 10^7 ± 0.3 x

10^7
7%

CTIM-76 0.1
1.1 x 10^7 ± 0.2 x

10^7
27%

CTIM-76 1
0.7 x 10^7 ± 0.1 x

10^7
53%

| CTIM-76 | 10 | 0.3 x 10^7 ± 0.1 x 10^7 | 80% |
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Table 2: Cytotoxicity Assay (LDH Release)

Treatment Group Concentration (nM)
LDH Release
(OD490) at 72h
(Mean ± SD)

% Cytotoxicity

Vehicle Control - 0.2 ± 0.05 0%

Isotype Control 10 0.22 ± 0.06 5%

CTIM-76 0.1 0.5 ± 0.08 30%

CTIM-76 1 0.9 ± 0.1 70%

| CTIM-76 | 10 | 1.2 ± 0.15 | 100% |

Table 3: T-Cell Activation (IFN-γ Secretion)

Treatment Group Concentration (nM)
IFN-γ Concentration
(pg/mL) at 48h (Mean ± SD)

Vehicle Control - 50 ± 15

Isotype Control 10 65 ± 20

CTIM-76 0.1 500 ± 75

CTIM-76 1 1500 ± 200

| CTIM-76 | 10 | 3500 ± 450 |

Key Experimental Assays and Protocols
Protocol 3: Spheroid Viability and Growth Assay
This protocol measures the effect of CTIM-76 on spheroid growth and viability over time.

Materials:

Co-culture plates with spheroids, immune cells, and CTIM-76
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Brightfield microscope with imaging capabilities or an automated live-cell imaging system[2]

Image analysis software

Cell viability reagent (e.g., CellTiter-Glo® 3D)

Procedure:

Spheroid Size Measurement:

Capture brightfield images of the spheroids at regular intervals (e.g., 0, 24, 48, 72, 96

hours).

Use image analysis software to measure the diameter of each spheroid.

Calculate the spheroid volume using the formula: Volume = (4/3)π(radius)³.

Endpoint Viability Assay:

At the end of the treatment period, add a 3D-specific cell viability reagent to each well.

Incubate according to the manufacturer's instructions.

Measure luminescence using a plate reader.

Protocol 4: Cytotoxicity Assay
This protocol quantifies the killing of tumor cells by measuring the release of lactate

dehydrogenase (LDH) from damaged cells.

Materials:

Co-culture plates with spheroids, immune cells, and CTIM-76

LDH cytotoxicity assay kit

Plate reader

Procedure:
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At the desired time point, carefully collect the cell culture supernatant from each well.

Follow the LDH assay kit manufacturer's protocol to measure LDH activity in the

supernatant.

Measure the absorbance at the appropriate wavelength using a plate reader.

Calculate the percentage of cytotoxicity relative to a maximum lysis control.

Protocol 5: T-Cell Activation and Cytokine Release
Assay
This protocol assesses T-cell activation by measuring the secretion of cytokines, such as

Interferon-gamma (IFN-γ).

Materials:

Co-culture plates with spheroids, immune cells, and CTIM-76

ELISA or multiplex cytokine assay kit (e.g., Luminex) for IFN-γ

Plate reader

Procedure:

Collect the cell culture supernatant at various time points (e.g., 24, 48, 72 hours).

Perform the ELISA or multiplex assay according to the manufacturer's instructions to quantify

the concentration of IFN-γ.

Read the results using a plate reader.

Protocol 6: Spheroid Invasion Assay
This assay evaluates the effect of CTIM-76 on the invasive potential of tumor cells.[17]

Materials:

Pre-formed tumor spheroids
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Extracellular matrix (ECM) gel (e.g., Matrigel or collagen)[1][17]

Co-culture medium with immune cells and CTIM-76

Microscope with imaging capabilities

Procedure:

Embed the pre-formed tumor spheroids into a layer of ECM gel in a new culture plate.[17]

Allow the ECM to solidify.

Add the co-culture medium containing immune cells and different concentrations of CTIM-76.

Incubate and monitor the spheroids over several days.

Capture images at regular intervals to observe the invasion of tumor cells into the

surrounding matrix.

Quantify the area of invasion using image analysis software.
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Caption: Mechanism of action of CTIM-76 bispecific antibody.
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Caption: Workflow for evaluating CTIM-76 in 3D tumor spheroid models.
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Caption: Logical flow of CTIM-76's therapeutic effect in 3D spheroids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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